2-CYANO-4-FLUOROPHENYLBORONIC ACID PINACOL ESTER

Specification

• CAS No.: 461451-63-8
• Molecular Formula: C13H15BFNO2
• Molecular Weight: 247.07 g/mol
• IUPAC Name: 5-fluoro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile
• Standard InChI: InChI=1S/C13H15BFNO2/c1-12(2)13(3,4)18-14(17-12)11-6-5-10(15)7-9(11)8-16/h5-7H,1-4H3
• Standard InChI Key: IMEIHRCZDURBEC-UHFFFAOYSA-N
• SMILES: B1(OC(C(O1)(C)C)(C)C)C2=C(C=C(C=C2)F)C#N
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)C2=C(C=C(C=C2)F)C#N

Introduction

2-Cyano-4-fluorophenylboronic acid pinacol ester is a boronic acid derivative, specifically designed for use in organic synthesis. It is a crucial intermediate in the synthesis of complex molecules, particularly in pharmaceutical and materials science applications. This compound is characterized by its molecular formula, C13H15BFNO2, and a molecular weight of approximately 247.07 g/mol.

Synthesis and Applications

2-Cyano-4-fluorophenylboronic acid pinacol ester is typically synthesized through the reaction of 2-cyano-4-fluorophenylboronic acid with pinacol in the presence of a catalyst. This compound is a versatile intermediate in Suzuki-Miyaura cross-coupling reactions, which are widely used for forming carbon-carbon bonds in organic synthesis.

Safety and Handling

Handling this compound requires caution due to its potential toxicity. It is recommended to wear protective clothing, including gloves and safety glasses, and to work in a well-ventilated area. The compound should be stored away from moisture and heat sources.

Suppliers and Availability

This compound is available from various suppliers globally, including companies in China, the United Kingdom, and the United States. It is primarily used for research purposes and is not intended for human consumption.

Research Findings

Recent research has highlighted the importance of boronic acid derivatives like 2-cyano-4-fluorophenylboronic acid pinacol ester in the development of new pharmaceuticals and materials. These compounds offer a flexible platform for modifying molecular structures, which is crucial in drug discovery and materials science.

Comparison with Similar Compounds

Compound	Molecular Formula	Molecular Weight (g/mol)	Boiling Point (°C)	Density (g/cm³)
2-Cyano-4-fluorophenylboronic acid pinacol ester	C13H15BFNO2	247.07	348.5 ± 32.0	1.12 ± 0.1
4-Fluorophenylboronic acid pinacol ester	C12H16BFO2	222.07	Not specified	Not specified
2-Cyano-4-fluorobenzeneboronic acid pinacol ester	C7H5BFNO2	164.93	Not specified	Not specified